N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: 2-methoxy-N-(6-methylheptan-2-yl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H27NO2S/c1-12(2)7-6-8-13(3)18-17(19)15-10-9-14(21-5)11-16(15)20-4/h9-13H,6-8H2,1-5H3,(H,18,19)
• InChI Key: HUVTWJOKQBGTGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)NC(=O)C1=C(C=C(C=C1)SC)OC
• Molecular Formula: C17H27NO2S
• Molecular Weight: 309.5 g/mol

Description

N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide, commonly known as Mosquito Coil Ester (MCE), is a synthetic compound that is commonly used in mosquito repellents. MCE is a colorless to pale yellow liquid that is soluble in organic solvents and has a strong odor. The compound is used in mosquito repellents due to its ability to repel mosquitoes and other insects.

Mechanism of Action

The mechanism of action of N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide as a mosquito repellent is not fully understood. However, it is believed that the compound works by interfering with the olfactory system of mosquitoes, making it difficult for them to locate their hosts. This compound may also act as an irritant to mosquitoes, causing them to avoid areas where the compound is present.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity to mammals and is considered safe for use in mosquito repellents. However, the compound may cause skin irritation in some individuals, and caution should be exercised when handling the compound. This compound has also been shown to have a low environmental impact, making it a promising candidate for use in mosquito control programs.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide in lab experiments include its effectiveness in repelling mosquitoes and other insects, its low toxicity to mammals, and its low environmental impact. However, the limitations of using this compound in lab experiments include the complex synthesis process, the need for specialized equipment and expertise, and the potential for skin irritation in some individuals.

Future Directions

There are several future directions for research on N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide. One area of research could focus on developing more efficient and cost-effective synthesis methods for the compound. Another area of research could focus on the development of new mosquito repellent products that incorporate this compound. Additionally, further studies could be conducted to better understand the mechanism of action of this compound as a mosquito repellent and to explore its potential use as a pesticide.

Scientific Research Applications

N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide has been the subject of numerous scientific studies due to its potential as a mosquito repellent. The compound has been shown to be effective in repelling mosquitoes and other insects, making it a promising candidate for use in mosquito control programs. This compound has also been studied for its potential use as a pesticide, as it has been shown to be effective against a variety of insect pests.